Cas no 76012-17-4 (Bacillomycin D)

• Product Name: Bacillomycin D
• CAS No: 76012-17-4
• MF: C₄₅H₆₈N₁₀O₁₅
• MW: 989.079431533813
• CID: 572065
• PubChem ID: 3086051
• Update Time: 2025-04-19

Bacillomycin D Chemical and Physical Properties

Names and Identifiers

• Bacillomycin D
• LogP
• Q4838953
• Bacillomycin
• 76012-17-4

• Inchi： 1S/C45H68N10O15/c1-3-4-5-6-7-8-10-26-20-36(61)49-30(21-34(46)59)41(66)51-29(19-25-12-14-27(58)15-13-25)40(65)52-31(22-35(47)60)45(70)55-18-9-11-33(55)43(68)50-28(16-17-37(62)63)39(64)53-32(23-56)42(67)54-38(24(2)57)44(69)48-26/h12-15,24,26,28-33,38,56-58H,3-11,16-23H2,1-2H3,(H2,46,59)(H2,47,60)(H,48,69)(H,49,61)(H,50,68)(H,51,66)(H,52,65)(H,53,64)(H,54,67)(H,62,63)/t24-,26?,28+,29-,30+,31-,32-,33+,38+/m1/s1
• InChI Key： VLKSXJAPRDAENT-OWGHDAAGSA-N
• SMILES： O=C1[C@@H](CC(N)=O)NC([C@@H](CC2C=CC(=CC=2)O)NC([C@H](CC(N)=O)NC(CC(CCCCCCCC)NC([C@H]([C@@H](C)O)NC([C@@H](CO)NC([C@H](CCC(=O)O)NC([C@@H]2CCCN21)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 988.487
• Monoisotopic Mass: 988.487
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 70
• Rotatable Bond Count: 18
• Complexity: 1860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 408Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 1536.6°C at 760 mmHg
• Flash Point: 883.1°C
• Refractive Index: 1.617

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides